Cas no 756503-67-0 (5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine)

• Product Name: 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine
• CAS No: 756503-67-0
• MF: C₁₂H₈BrClF₂N₂O
• MW: 349.558527946472
• MDL: MFCD32220345
• CID: 2197457
• PubChem ID: 21111491
• Update Time: 2025-06-30

5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine
• CS-0100301
• DB-340741
• SCHEMBL488676
• 756503-67-0
• 5-bromo-3-((2-chloro-3,6-difluorobenzyl)oxy)pyridin-2-amine
• MQISUXVEATUEPL-UHFFFAOYSA-N
• AC9087
• 2-Amino-5-bromo-3-[(2-chloro-3,6-difluorobenzyl)oxy]pyridine
• 5-bromo-3-[(2-chloro-3,6-difluorophenyl)methoxy]pyridin-2-amine
• MFCD32220345
• SY261776

• MDL： MFCD32220345
• Inchi： 1S/C12H8BrClF2N2O/c13-6-3-10(12(17)18-4-6)19-5-7-8(15)1-2-9(16)11(7)14/h1-4H,5H2,(H2,17,18)
• InChI Key： MQISUXVEATUEPL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OCC1C(=CC=C(C=1Cl)F)F)N

Computed Properties

• Exact Mass: 347.94766Da
• Monoisotopic Mass: 347.94766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine

5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine: A Comprehensive Overview

The compound with CAS No. 756503-67-0, commonly referred to as 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a foundational structure for numerous biologically active molecules. The presence of substituents such as bromine, chlorine, and fluorine atoms introduces a high degree of functionalization, making it a promising candidate for various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine in drug discovery processes. Its structure allows for the exploration of diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to assess its potential interactions with target proteins. These studies have provided valuable insights into its binding affinities and selectivity profiles, further underscoring its relevance in therapeutic development.

The synthesis of 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Key steps include the bromination of pyridine derivatives and subsequent substitution reactions to introduce the benzyloxy group. The use of fluorine atoms in the benzene ring enhances the compound's stability and bioavailability, making it more suitable for pharmacological applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its aromaticity and conjugation within the molecule. These properties are critical for determining its behavior in various chemical reactions and biological assays.

Recent advancements in analytical chemistry have enabled precise characterization of 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about its molecular weight, functional groups, and stereochemistry, ensuring accurate identification and quality control during synthesis.

The application of 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-ylamine extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Ongoing research is focused on optimizing its electronic characteristics to enhance device performance while maintaining stability under operational conditions.

In conclusion, 5-Bromo-3-(2-chloro-3,6-difluoro-benzyloxy)-pyridin-2-yli amine represents a versatile compound with significant potential across multiple scientific disciplines. Its intricate structure and functional groups provide a platform for exploring novel chemical reactions and biological interactions. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.